Cas no 1804444-21-0 (Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804444-21-0
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4849717
• Update Time: 2025-05-20

Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5Cl2F2NO2/c1-15-8(14)4-2-3(9)5(7(11)12)6(10)13-4/h2,7H,1H3
• InChI Key： ZEDLZQZIYDWWBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=NC(=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate

Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate is a highly specialized organic compound with the CAS number 1804444-21-0. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility and significance in various chemical and pharmaceutical applications. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including chlorine atoms at positions 2 and 4, a difluoromethyl group at position 3, and a methyl ester group at position 6. These substituents confer unique chemical properties and reactivity to the molecule, making it an intriguing subject for both academic research and industrial applications.

The synthesis of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step organic reactions, often employing chlorination, fluorination, and esterification processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing the formation of by-products. Such innovations highlight the ongoing efforts to optimize the synthesis of this compound for large-scale industrial use.

In terms of applications, Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate has garnered significant attention in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has made it a valuable intermediate in the development of crop protection agents. Recent studies have demonstrated its potential as a building block for next-generation pesticides with enhanced efficacy and reduced environmental impact. Additionally, this compound has shown promise in medicinal chemistry, particularly in the design of bioactive molecules targeting specific cellular pathways.

The chemical stability and reactivity of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate are influenced by its substituent pattern. The electron-withdrawing effects of the chlorine atoms at positions 2 and 4 enhance the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack. Meanwhile, the difluoromethyl group at position 3 introduces steric hindrance and additional electronic effects that can modulate the reactivity of the molecule. These properties make it an ideal candidate for various substitution reactions, including nucleophilic aromatic substitution and alkylation processes.

From an environmental perspective, understanding the fate and behavior of Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on determining its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal long-term risks when properly managed.

In conclusion, Methyl 2,4-dichloro-3-(difluoromethyl)pyridine-6-carboxylate stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As advancements in synthetic methods continue to emerge, this compound is poised to play an even greater role in shaping future technologies in agriculture, medicine, and beyond.